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Compound of Interest

Compound Name:
(3-Carbamoyl-4-

chlorophenyl)boronic acid

Cat. No.: B1418709 Get Quote

An In-depth Technical Guide to the Safety and Hazards of (3-Carbamoyl-4-
chlorophenyl)boronic acid

This guide provides a comprehensive overview of the known and extrapolated safety and

hazard information for (3-Carbamoyl-4-chlorophenyl)boronic acid (CAS No. 871332-67-1).

Designed for researchers, scientists, and drug development professionals, this document

synthesizes data from safety data sheets of structurally similar compounds, general chemical

safety principles, and the role of boronic acids in modern research. The objective is to foster a

culture of safety and informed risk assessment when handling this and related chemical

entities.

Introduction and Scientific Context
(3-Carbamoyl-4-chlorophenyl)boronic acid belongs to the versatile class of organoboron

compounds, which have become indispensable reagents in organic synthesis and medicinal

chemistry.[1][2] Boronic acids are widely recognized for their role in Suzuki-Miyaura cross-

coupling reactions and as key pharmacophores in drug design, interacting with biological

targets through their unique electronic properties.[3][4] The presence of the boronic acid moiety

allows for potential covalent interactions with proteins, a feature exploited in drugs like the

proteasome inhibitor Bortezomib.[1] The specific compound, with its chloro and carbamoyl

substitutions, is likely utilized as a building block in the synthesis of complex molecules for drug

discovery programs.[5] Given that the toxicological properties of many novel research
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chemicals are not thoroughly investigated, a cautious and proactive approach to safety,

grounded in data from analogous structures, is paramount.[6]

Compound Identification and Properties
While specific experimental data for (3-Carbamoyl-4-chlorophenyl)boronic acid is scarce, its

properties can be estimated based on its structure and data from close analogs.

Property Data / Information Source

Chemical Name
(3-Carbamoyl-4-

chlorophenyl)boronic acid
-

Synonyms
2-Chloro-5-

(dihydroxyboranyl)benzamide
-

CAS Number 871332-67-1 [5]

Molecular Formula C₇H₇BClNO₃ [5][6]

Molecular Weight 199.40 g/mol [6]

Appearance

Assumed to be a white to off-

white powder or crystalline

solid

[7]

Stability

Stable under recommended

storage conditions (cool, dry,

inert atmosphere).[6][7]

-

Reactivity

Incompatible with strong

oxidizing agents, strong acids,

acid chlorides, and acid

anhydrides.[6][7][8] Avoid

moisture.[6]

-

Hazard Identification and Classification
Direct GHS classification for this specific CAS number is not widely published. Therefore, the

classification is extrapolated from closely related analogs, such as other chloro- and
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carbamoyl-substituted phenylboronic acids.[6][9][10][11]

Anticipated GHS Classification:

Pictograms:

GHS07 (Exclamation Mark)

Signal Word:Warning[7][9][12][13]

Hazard Statements:

H315: Causes skin irritation.[9][12][13]

H319: Causes serious eye irritation.[9][12][13]

H335: May cause respiratory irritation.[6][10][12]

Precautionary Statements (selected):

P261: Avoid breathing dust.[12]

P280: Wear protective gloves/eye protection/face protection.[9][12][13]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[9][12][13]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[12][13]

Toxicological Profile (Based on Analogs)
A comprehensive toxicological investigation for (3-Carbamoyl-4-chlorophenyl)boronic acid
has not been published.[6] The following insights are derived from data on related

phenylboronic acids.

Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.[10] Oral

toxicity is a known hazard for some boronic acids.[14]
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Skin Corrosion/Irritation: Expected to be a skin irritant.[7][9][13] Prolonged contact may

cause redness and discomfort.

Serious Eye Damage/Irritation: Causes serious eye irritation.[7][9][10][13] Direct contact with

the powder can lead to redness, tearing, and pain.

Respiratory Irritation: Inhalation of dust may cause irritation to the respiratory tract.[6][7][10]

Germ Cell Mutagenicity: No data available, but not expected to be mutagenic based on

typical boronic acid profiles.

Carcinogenicity: No components of similar products are generally identified as probable,

possible, or confirmed human carcinogens by IARC.[6]

Reproductive Toxicity: Boric acid, the ultimate degradation product, is flagged for

reproductive toxicity with chronic high-dose exposure.[15] This is a consideration for all

boronic acids.

Risk Assessment and Safe Handling Workflow
A systematic approach to risk assessment is crucial before any experimental work begins. The

causality behind these steps is to ensure hazards are identified and controlled before exposure

can occur.
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Phase 1: Planning & Assessment

Phase 2: Experimental Execution

Phase 3: Post-Experiment & Emergency

Review SDS of Compound
& Closest Analogs

Identify Hazards
(Irritant, STOT-SE)

Assess Experimental Scale
(mg vs. g)

Define Control Measures
(Hood, PPE, Spill Kit)

Prepare Work Area
(Fume Hood, Waste Containers)

Proceed to Experiment

Don Appropriate PPE

Execute Protocol
(Weighing, Reaction Setup)

Decontaminate Surfaces
& Segregate Waste

Store Compound Securely

Complete & Store

Document Experiment

Review & Update Risk
Assessment for Future Work
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Exposure Event Occurs

Skin Contact Eye Contact Inhalation Ingestion

Wash with soap and
plenty of water.

Remove contaminated clothing.

Action

Rinse with water for 15 min.
Remove contact lenses.

Consult a physician.

Action

Move to fresh air.
If breathing is difficult,

give oxygen. Consult a physician.

Action

Do NOT induce vomiting.
Rinse mouth with water.

Consult a physician.

Action

Show SDS to Physician

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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